Cas no 203302-96-9 (1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone)

• Product Name: 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone
• CAS No: 203302-96-9
• MF: C₄HBr₂F₅O
• MW: 319.850157499313
• MDL: MFCD00041448
• CID: 1073183
• PubChem ID: 2736784
• Update Time: 2025-06-08

1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone Chemical and Physical Properties

Names and Identifiers

• 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone
• AC1MC6B2
• AG-A-09286
• CTK5I5700
• KB-90135
• MolPort-000-153-894
• PC2280
• 203302-96-9
• 1,1-dibromo-3,3,4,4,4-pentafluorobutan-2-one
• OJSMVZNNJAOBLZ-UHFFFAOYSA-N
• MFCD00041448
• 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone, tech
• AKOS007930363
• DTXSID60371602
• SCHEMBL15293930

• MDL： MFCD00041448
• Inchi： 1S/C4HBr2F5O/c5-2(6)1(12)3(7,8)4(9,10)11/h2H
• InChI Key： OJSMVZNNJAOBLZ-UHFFFAOYSA-N
• SMILES： BrC(C(C(C(F)(F)F)(F)F)=O)Br

Computed Properties

• Exact Mass: 319.82938g/mol
• Monoisotopic Mass: 317.83143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 123
• Refractive Index: 1.398

1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT, LACHRYMATOR

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone

Recent Advances in the Study of 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone (CAS: 203302-96-9) and Its Applications in Chemical Biology and Pharmaceutical Research

1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone (CAS: 203302-96-9) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dibromo and pentafluoro substituents, exhibits remarkable reactivity and stability, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in various domains, including medicinal chemistry, material science, and agrochemical development.

One of the most notable applications of 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone is its role as a precursor in the synthesis of fluorinated heterocycles, which are key structural motifs in many biologically active compounds. Researchers have demonstrated that this compound can undergo nucleophilic substitution reactions with a variety of nucleophiles, leading to the formation of diverse fluorinated intermediates. These intermediates have been further utilized in the development of novel drug candidates with enhanced pharmacokinetic properties, such as improved metabolic stability and membrane permeability.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the potential of 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone as a key intermediate in the synthesis of fluorinated analogs of known anticancer agents. The study highlighted the compound's ability to introduce fluorine atoms into the target molecules, thereby modulating their biological activity and selectivity. The resulting fluorinated analogs exhibited improved potency against specific cancer cell lines, with reduced off-target effects compared to their non-fluorinated counterparts.

Another area of interest is the use of 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone in the development of agrochemicals. Fluorinated compounds are known for their ability to enhance the bioactivity and environmental stability of pesticides and herbicides. Recent research has shown that derivatives of this compound can serve as effective fungicides, offering protection against a broad spectrum of plant pathogens. The incorporation of fluorine atoms into these agrochemicals has been shown to improve their resistance to degradation, thereby extending their efficacy in the field.

Beyond its applications in drug and agrochemical development, 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone has also been explored for its potential in material science. Its unique electronic properties, conferred by the presence of multiple fluorine atoms, make it a promising candidate for the synthesis of advanced materials, such as fluorinated polymers and liquid crystals. These materials exhibit exceptional thermal and chemical stability, as well as unique optical properties, making them suitable for use in high-performance electronics and optoelectronic devices.

Despite its promising applications, the synthesis and handling of 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone present certain challenges. The compound's high reactivity and sensitivity to moisture require careful control of reaction conditions to ensure optimal yields and purity. Recent advancements in synthetic methodologies, however, have addressed some of these challenges, enabling more efficient and scalable production of this valuable compound. For instance, the use of anhydrous solvents and inert atmospheres has been shown to significantly improve the reproducibility of reactions involving this compound.

In conclusion, 1,1-Dibromo-3,3,4,4,4-pentafluoro-2-butanone (CAS: 203302-96-9) represents a versatile and highly valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile have enabled its use in the development of novel drug candidates, agrochemicals, and advanced materials. Ongoing research continues to uncover new applications and synthetic strategies, further solidifying its importance in these domains. As the demand for fluorinated compounds grows, this compound is poised to play an increasingly critical role in the advancement of science and technology.